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Compound of Interest

Compound Name: 2-Benzylamino-4-methylpyridine

Cat. No.: B077082

Application Notes and Protocols for 2-Benzylamino-
4-methylpyridine

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of 2-Benzylamino-4-
methylpyridine as a versatile building block for the synthesis of novel compounds with
potential therapeutic applications. The document outlines its synthesis, potential applications in
kinase inhibition, and detailed experimental protocols.

Overview of 2-Benzylamino-4-methylpyridine

2-Benzylamino-4-methylpyridine (CAS: 58088-62-3) is a substituted pyridine derivative that
serves as a valuable scaffold in medicinal chemistry.[1][2] Its structure combines the
biologically significant 2-aminopyridine motif with a benzyl group, making it an attractive starting
point for developing novel therapeutics. The 2-aminopyridine core is a well-established
pharmacophore found in numerous kinase inhibitors, while the benzyl group can be modified to
explore structure-activity relationships (SAR) and optimize compound properties.[3] While
direct literature on this specific building block is limited, its constituent parts are prevalent in a
variety of biologically active molecules, particularly kinase inhibitors and other targeted
therapies.

Chemical Properties:
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e Molecular Formula: Ci3H1aN2[1][2]
e Molecular Weight: 198.26 g/mol [1][2]
e Melting Point: 98-100 °C[1][2]

Synthesis of 2-Benzylamino-4-methylpyridine

While a specific published protocol is not readily available, a standard and reliable method for
the synthesis of 2-Benzylamino-4-methylpyridine is via nucleophilic substitution of a leaving
group on the pyridine ring or by reductive amination. The following protocol is a general
procedure based on the reaction of the readily available 2-amino-4-methylpyridine.

Protocol: Synthesis via N-Alkylation

This protocol describes the synthesis from 2-amino-4-methylpyridine and benzyl chloride.

Materials:

2-Amino-4-methylpyridine

e Benzyl chloride

e Sodium hydride (NaH), 60% dispersion in mineral olil

e Anhydrous N,N-Dimethylformamide (DMF)

o Ethyl acetate (EtOAC)

o Saturated aqueous sodium bicarbonate (NaHCOs) solution

e Brine (saturated agueous NaCl solution)

e Anhydrous sodium sulfate (Na2S0a4)

Silica gel for column chromatography

Procedure:
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To a flame-dried, three-neck round-bottom flask under an inert atmosphere (e.g., nitrogen or
argon), add 2-amino-4-methylpyridine (1.0 eq).

Dissolve the starting material in anhydrous DMF.
Cool the solution to 0 °C using an ice bath.

Carefully add sodium hydride (1.2 eq) portion-wise to the stirred solution. Allow the mixture
to stir at 0 °C for 30 minutes.

Slowly add benzyl chloride (1.1 eq) dropwise to the reaction mixture.
Allow the reaction to warm to room temperature and stir for 12-16 hours.
Monitor the reaction progress using Thin Layer Chromatography (TLC).

Upon completion, carefully quench the reaction by slowly adding saturated aqueous
NaHCOs solution.

Extract the agueous layer with ethyl acetate (3 x volumes).
Combine the organic layers and wash with brine.

Dry the organic layer over anhydrous Na=SOs, filter, and concentrate under reduced
pressure.

Purify the crude product by flash column chromatography on silica gel to yield 2-
Benzylamino-4-methylpyridine.
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Synthesis Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. echemi.com [echemi.com]

2. 58088-62-3 CAS MSDS (2-BENZYLAMINO-4-METHYLPYRIDINE) Melting Point Boiling
Point Density CAS Chemical Properties [chemicalbook.com]

» 3. 2-Aminopyridine-Based Mitogen-Activated Protein Kinase Kinase Kinase Kinase 4
(MAP4K4) Inhibitors: Assessment of Mechanism-Based Safety - PubMed
[pubmed.ncbi.nim.nih.gov]

« To cite this document: BenchChem. [2-Benzylamino-4-methylpyridine as a building block for
novel compounds]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b077082#2-benzylamino-4-methylpyridine-as-a-
building-block-for-novel-compounds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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